Cas no 1433855-11-8 (6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine)

6,6-Dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine is a heterocyclic compound featuring a fused pyrazole-oxazine core structure. Its rigid bicyclic framework and amine functionality make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The 6,6-dimethyl substitution enhances steric stability, potentially improving metabolic resistance and selectivity in biological applications. This compound is of interest for its potential as a building block in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders or inflammation. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies in drug discovery.

6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine structure

1433855-11-8 structure

Product Name:6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine

CAS No:1433855-11-8

MF:C₈H₁₃N₃O

MW:167.208321332932

MDL:MFCD32859804

CID:5669027

PubChem ID:86684019

Update Time:2025-10-15

6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine Chemical and Physical Properties

Names and Identifiers

- SCHEMBL14912391
- 6,6-dimethyl-4,7-dihydropyrazolo[5,1-c][1,4]oxazin-2-amine
- OJWGPDYUYALLFG-UHFFFAOYSA-N
- EN300-26990257
- AT32494
- 6,6-Dimethyl-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-2-amine
- 1433855-11-8
- 6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine
- 4H-Pyrazolo[5,1-c][1,4]oxazin-2-amine, 6,7-dihydro-6,6-dimethyl-
- 6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine
- MDL： MFCD32859804
- Inchi： 1S/C8H13N3O/c1-8(2)5-11-6(4-12-8)3-7(9)10-11/h3H,4-5H2,1-2H3,(H2,9,10)
- InChI Key： OJWGPDYUYALLFG-UHFFFAOYSA-N
- SMILES： O1CC2=CC(N)=NN2CC1(C)C

Computed Properties

Exact Mass: 167.105862047g/mol
Monoisotopic Mass: 167.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
Boiling Point: 349.9±42.0 °C(Predicted)
pka: 3.84±0.40(Predicted)

6,6-dimethyl-4H,6H,7H-pyrazolo3,2-c1,4oxazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26990257-1g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95%	1g	$1086.0	2023-09-11
Enamine	EN300-26990257-5g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95%	5g	$3147.0	2023-09-11
Enamine	EN300-26990257-10g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95%	10g	$4667.0	2023-09-11
Enamine	EN300-26990257-0.05g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	0.05g	$252.0	2025-03-20
Enamine	EN300-26990257-0.1g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	0.1g	$376.0	2025-03-20
Enamine	EN300-26990257-0.25g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	0.25g	$538.0	2025-03-20
Enamine	EN300-26990257-0.5g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	0.5g	$847.0	2025-03-20
Enamine	EN300-26990257-1.0g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	1.0g	$1086.0	2025-03-20
Enamine	EN300-26990257-2.5g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	2.5g	$2127.0	2025-03-20
Enamine	EN300-26990257-5.0g	6,6-dimethyl-4H,6H,7H-pyrazolo[3,2-c][1,4]oxazin-2-amine	1433855-11-8	95.0%	5.0g	$3147.0	2025-03-20

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